molecular formula C7H3Cl3O3 B147637 3,5,6-Trichlorosalicylic acid CAS No. 40932-60-3

3,5,6-Trichlorosalicylic acid

Cat. No. B147637
CAS RN: 40932-60-3
M. Wt: 241.5 g/mol
InChI Key: IIHCUZVBIMTHEB-UHFFFAOYSA-N
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Description

3,5,6-Trichlorosalicylic acid (3,5,6-TCSA) is a naturally occurring compound found in various plant species, including wheat, barley, and oats. It is a member of the salicylic acid family, and has been studied for its potential therapeutic uses, including as an anti-inflammatory, antimicrobial, and antifungal agent. 3,5,6-TCSA is also an important intermediate in the synthesis of other compounds, such as trichloroacetate and trichloroacetaldehyde.

Scientific Research Applications

3,5,6-Trichlorosalicylic Acid: A Comprehensive Analysis of Scientific Research Applications:

Photophysics and Spectroscopy

3,5,6-Trichlorosalicylic acid (TCSA) has been studied for its unique photophysical properties. Researchers have observed distinct dual emission coupled with a large Stokes shifted emission band in various solvents, which is indicative of an excited-state intramolecular proton transfer (ESIPT) reaction . This property is significant for developing new fluorescent probes and sensors.

Chemical Synthesis

TCSA serves as a chlorinated salicylic acid intermediate in chemical synthesis . It is used in the preparation of more complex chemical compounds and can be involved in various synthesis processes, including pharmaceuticals and agrochemicals.

Computational Chemistry

Studies have combined Hartree-Fock and Density Functional Theory calculations with spectroscopic studies to understand the behavior of TCSA at a molecular level . This aids in predicting the reactivity and interaction of TCSA with other molecules.

Safety and Toxicity Studies

Information on TCSA’s safety, hazards, and toxicity is crucial for handling the compound in various research settings. Understanding these aspects ensures safe practices in laboratories and informs potential therapeutic applications .

Patent Literature

Patents involving TCSA provide insight into its practical applications and the innovations surrounding its use. These documents can reveal new methods of synthesis or novel uses of the compound .

properties

IUPAC Name

2,3,5-trichloro-6-hydroxybenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3Cl3O3/c8-2-1-3(9)6(11)4(5(2)10)7(12)13/h1,11H,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IIHCUZVBIMTHEB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=C(C(=C1Cl)Cl)C(=O)O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3Cl3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7068265
Record name Benzoic acid, 2,3,5-trichloro-6-hydroxy-
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5,6-Trichlorosalicylic acid

CAS RN

40932-60-3
Record name 2,3,5-Trichloro-6-hydroxybenzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=40932-60-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzoic acid, 2,3,5-trichloro-6-hydroxy-
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzoic acid, 2,3,5-trichloro-6-hydroxy-
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Record name Benzoic acid, 2,3,5-trichloro-6-hydroxy-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7068265
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,5,6-trichlorosalicylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.050.114
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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